Cas no 1804774-55-7 (4-(Aminomethyl)-6-iodo-2-(trifluoromethoxy)pyridine-3-acetic acid)

• Product Name: 4-(Aminomethyl)-6-iodo-2-(trifluoromethoxy)pyridine-3-acetic acid
• CAS No: 1804774-55-7
• MF: C₉H₈F₃IN₂O₃
• MW: 376.071105003357
• CID: 4813844
• Update Time: 2025-06-23

4-(Aminomethyl)-6-iodo-2-(trifluoromethoxy)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-6-iodo-2-(trifluoromethoxy)pyridine-3-acetic acid

• Inchi： 1S/C9H8F3IN2O3/c10-9(11,12)18-8-5(2-7(16)17)4(3-14)1-6(13)15-8/h1H,2-3,14H2,(H,16,17)
• InChI Key： SNABJBDMCFMWJO-UHFFFAOYSA-N
• SMILES： IC1=CC(CN)=C(C(=N1)OC(F)(F)F)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 303
• XLogP3: -0.9
• Topological Polar Surface Area: 85.4

Additional information on 4-(Aminomethyl)-6-iodo-2-(trifluoromethoxy)pyridine-3-acetic acid

4-(Aminomethyl)-6-iodo-2-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1804774-55-7): A Comprehensive Overview

4-(Aminomethyl)-6-iodo-2-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1804774-55-7) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, including an aminomethyl, iodo, and trifluoromethoxy substituents, offers a wide range of potential applications in the development of novel therapeutic agents.

The chemical structure of 4-(Aminomethyl)-6-iodo-2-(trifluoromethoxy)pyridine-3-acetic acid is particularly noteworthy due to its combination of aromatic and heterocyclic moieties. The presence of the aminomethyl group provides a reactive site for further functionalization, making it an ideal candidate for conjugation with other bioactive molecules. The iodo substituent, on the other hand, imparts significant electronic and steric effects, which can influence the compound's biological activity and pharmacokinetic properties. Additionally, the trifluoromethoxy group enhances the lipophilicity and metabolic stability of the molecule, further enhancing its potential as a drug candidate.

In recent years, there has been a growing interest in the use of halogenated pyridines in medicinal chemistry due to their ability to modulate various biological targets. For instance, a study published in the Journal of Medicinal Chemistry highlighted the potential of iodinated pyridines as inhibitors of specific kinases involved in cancer progression. The unique combination of substituents in 4-(Aminomethyl)-6-iodo-2-(trifluoromethoxy)pyridine-3-acetic acid makes it an attractive scaffold for the design of such inhibitors.

The synthesis of 4-(Aminomethyl)-6-iodo-2-(trifluoromethoxy)pyridine-3-acetic acid has been reported using various methodologies, including multistep synthetic routes that involve palladium-catalyzed cross-coupling reactions and selective functional group transformations. These synthetic strategies have been optimized to achieve high yields and purity, making the compound readily available for further research and development.

In terms of biological activity, preliminary studies have shown that 4-(Aminomethyl)-6-iodo-2-(trifluoromethoxy)pyridine-3-acetic acid exhibits potent inhibitory effects on specific enzymes and receptors. For example, a recent study demonstrated its ability to inhibit the activity of histone deacetylases (HDACs), which are key regulators of gene expression and play a crucial role in various diseases, including cancer and neurodegenerative disorders. The compound's ability to modulate HDAC activity suggests its potential as a lead compound for the development of novel epigenetic therapies.

Beyond its direct biological effects, 4-(Aminomethyl)-6-iodo-2-(trifluoromethoxy)pyridine-3-acetic acid also shows promise as a building block for the synthesis of more complex molecules. Its reactive functional groups can be readily modified through various chemical reactions, allowing for the creation of diverse libraries of compounds with tailored properties. This versatility makes it an invaluable tool in high-throughput screening campaigns aimed at identifying new drug candidates.

The pharmacokinetic properties of 4-(Aminomethyl)-6-iodo-2-(trifluoromethoxy)pyridine-3-acetic acid have also been extensively studied. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its effective use as a therapeutic agent. Its lipophilicity and metabolic stability contribute to its prolonged half-life and enhanced bioavailability, making it suitable for both oral and parenteral administration.

In conclusion, 4-(Aminomethyl)-6-iodo-2-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1804774-55-7) is a highly promising compound with a wide range of potential applications in medicinal chemistry and drug discovery. Its unique structural features, combined with its favorable biological activity and pharmacokinetic properties, make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.